(E)-N'-(2,5-dimethoxyphenyl)-N-(4-methylpiperazin-1-yl)carbamimidothioic acid

• IUPAC Name: 1-(2,5-dimethoxyphenyl)-3-(4-methylpiperazin-1-yl)thiourea
• InChI: InChI=1S/C14H22N4O2S/c1-17-6-8-18(9-7-17)16-14(21)15-12-10-11(19-2)4-5-13(12)20-3/h4-5,10H,6-9H2,1-3H3,(H2,15,16,21)
• InChI Key: OBOJZGJDVLBJDU-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)NC(=S)NC2=C(C=CC(=C2)OC)OC
• Molecular Formula: C14H22N4O2S
• Molecular Weight: 310.42 g/mol
• CAS No.: 326016-23-3

Description

(E)-N'-(2,5-dimethoxyphenyl)-N-(4-methylpiperazin-1-yl)carbamimidothioic acid is a thiourea derivative characterized by a carbamimidothioic acid core linked to a 2,5-dimethoxyphenyl group and a 4-methylpiperazine moiety. The (E)-configuration of the imine bond ensures specific spatial orientation, influencing its electronic properties and intermolecular interactions. This compound shares structural motifs with pharmacologically active agents, particularly in its aromatic and heterocyclic substituents, which are known to enhance bioavailability and target binding .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogs

The compound’s structural analogs from recent synthetic studies (e.g., propanamide derivatives in –4) provide a basis for comparison. Below is a detailed analysis:

Key Observations:

Core Structure Differences: The target compound’s carbamimidothioic acid core distinguishes it from propanamide-based analogs. The 4-methylpiperazine group in the target compound may improve solubility and pharmacokinetics relative to fluorophenyl or thiazol substituents in analogs .

Synthetic Complexity :

• Analogs in –4 employ multi-step syntheses involving palladium catalysis (e.g., Suzuki coupling), T3P®-mediated amidation, or reductive cyclization. The target compound’s synthesis likely requires similar precision but remains undocumented in the provided evidence.

Pharmacophoric Features :

• The 2,5-dimethoxyphenyl group is conserved across all compounds, suggesting its critical role in π-π stacking or hydrophobic interactions with biological targets.
• Thiazol and imidazol rings in analogs (–3) introduce planar rigidity, whereas the target’s piperazine moiety offers conformational flexibility .

Research Findings and Implications

While direct pharmacological data for the target compound are absent in the evidence, insights from analogs suggest:

• Bioactivity Potential: Propanamide analogs with fluorophenyl and diazenyl groups (–3) are often designed as kinase inhibitors or antimicrobial agents. The target’s thiourea core may broaden its applicability to protease inhibition or metal chelation.
• Stability and Reactivity : The (E)-configuration and thiourea group may confer greater hydrolytic stability compared to amides, though this requires experimental validation.